Cas no 852137-38-3 (4-chloro-N-(1,2-dimethyl-1H-indol-5-yl)methylbenzamide)

4-chloro-N-(1,2-dimethyl-1H-indol-5-yl)methylbenzamide structure
852137-38-3 structure
Product Name:4-chloro-N-(1,2-dimethyl-1H-indol-5-yl)methylbenzamide
CAS No:852137-38-3
MF:C18H17ClN2O
MW:312.793383359909
CID:5847224
PubChem ID:4441610
Update Time:2023-11-21

4-chloro-N-(1,2-dimethyl-1H-indol-5-yl)methylbenzamide Chemical and Physical Properties

Names and Identifiers

    • 4-chloro-N-((1,2-dimethyl-1H-indol-5-yl)methyl)benzamide
    • Benzamide, 4-chloro-N-[(1,2-dimethyl-1H-indol-5-yl)methyl]-
    • F0651-0176
    • CCG-282545
    • SR-01000130350
    • 4-chloro-N-[(1,2-dimethylindol-5-yl)methyl]benzamide
    • 4-chloro-N-[(1,2-dimethyl-1H-indol-5-yl)methyl]benzamide
    • AKOS024591959
    • 852137-38-3
    • SR-01000130350-1
    • 4-chloro-N-(1,2-dimethyl-1H-indol-5-yl)methylbenzamide
    • Inchi: 1S/C18H17ClN2O/c1-12-9-15-10-13(3-8-17(15)21(12)2)11-20-18(22)14-4-6-16(19)7-5-14/h3-10H,11H2,1-2H3,(H,20,22)
    • InChI Key: QCMAHBNQQZCJOH-UHFFFAOYSA-N
    • SMILES: C(NCC1C=CC2=C(C=1)C=C(C)N2C)(=O)C1=CC=C(Cl)C=C1

Computed Properties

  • Exact Mass: 312.1029409g/mol
  • Monoisotopic Mass: 312.1029409g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 3
  • Complexity: 395
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 34Ų

4-chloro-N-(1,2-dimethyl-1H-indol-5-yl)methylbenzamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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